2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-6-methylphenol

• IUPAC Name: 2-(benzotriazol-1-ylmethyl)-6-methylphenol
• InChI: InChI=1S/C14H13N3O/c1-10-5-4-6-11(14(10)18)9-17-13-8-3-2-7-12(13)15-16-17/h2-8,18H,9H2,1H3
• InChI Key: GGGXIGXWRPBMFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CN2C3=CC=CC=C3N=N2)O
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol

Description

Benzotriazole is a heterocyclic compound that is part of many molecules, including various pharmaceutical and chemical substances. It’s often used in research and industry due to its ability to form complexes with various metal ions.

Synthesis Analysis

The synthesis of benzotriazole derivatives often involves reactions with various electrophiles. For example, one study synthesized a benzotriazole derivative by reacting 1H-benzotriazole with ethyl 2-chloro-acetate in ethanol.

Molecular Structure Analysis

Benzotriazole derivatives typically have a planar molecular structure. The benzotriazole ring can form a dihedral angle with other groups in the molecule.

Chemical Reactions Analysis

Benzotriazole and its derivatives can undergo various chemical reactions, including reactions with different metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzotriazole derivatives can vary greatly depending on the specific compound. For example, the molecular weight of a benzotriazole derivative can be around 297.319 g/mol or 339.357 g/mol, depending on the specific compound.

Future Directions

Benzotriazole and its derivatives are areas of active research, with potential applications in various fields, including pharmaceuticals and materials science.